2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C19H14FN3O2S/c20-13-7-5-12(6-8-13)9-21-16(24)10-26-19-18-17(22-11-23-19)14-3-1-2-4-15(14)25-18/h1-8,11H,9-10H2,(H,21,24)
• InChI Key: YNFHPVYEFNIYEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C19H14FN3O2S
• Molecular Weight: 367.4 g/mol

Description

2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(4-fluorobenzyl)acetamide, also known as BFPTA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BFPTA is a small molecule inhibitor that has been shown to have activity against a variety of protein kinases, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Pharmacological Evaluations

A study by Fouchard et al. (2001) on the synthesis and pharmacological evaluation of (indol-3-yl)alkylamides, including compounds with benzyl or 4-fluorobenzyl moieties, demonstrated promising analgesic properties. Although the specific compound was not directly mentioned, the structural similarities suggest its potential relevance in analgesic activity research. This highlights the compound's importance in the development of new analgesic agents (Fouchard, Marchand, Baut, Emig, & Nickel, 2001).

Chemical Synthesis and Structural Analysis

In the realm of chemical synthesis, the work of Subasri et al. (2016) on the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides sheds light on the structural characteristics of compounds with similar backbones. Their research provides insights into the conformational preferences of such compounds, which could be crucial for understanding the chemical behavior and reactivity of 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(4-fluorobenzyl)acetamide (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).

Potential Anticonvulsant Properties

Dachuan Liu et al. (2016) investigated new benzothiazoles for their anticonvulsant activity, which includes compounds with structural motifs similar to the compound of interest. Such research indicates the potential of this compound in the development of anticonvulsant medications, showcasing its significance in medicinal chemistry (Liu, Zhang, Jin, & Quan, 2016).

Exploration of Ligand-Protein Interactions

The study by Mary et al. (2020) on bioactive benzothiazolinone acetamide analogs, including spectroscopic and quantum mechanical studies, provides insights into ligand-protein interactions. This research is indicative of the compound's potential applications in studying protein binding and molecular interactions, which is crucial for drug design and discovery processes (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).

Anticancer and Antitumor Activities

The synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives by Fallah-Tafti et al. (2011) illustrate the compound's relevance in cancer research. These derivatives, with similar structural features, showed Src kinase inhibitory and anticancer activities, highlighting the potential of this compound in anticancer drug development (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).